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Compound of Interest

Compound Name: Gal-G2-CNP

Cat. No.: B12400442

Audience: Researchers, scientists, and drug development professionals.

Introduction

Gal-G2-CNP (2-Chloro-4-nitrophenyl 4-O-3-D-galactopyranosylmaltoside) is a chromogenic
substrate specifically designed for the quantitative determination of a-amylase activity. Its utility
in clinical diagnostics and research is predicated on its specific hydrolysis by a-amylase, which
liberates a colored compound that can be measured spectrophotometrically. This guide
provides an in-depth overview of the physical and chemical properties of Gal-G2-CNP, along
with a detailed experimental protocol for its use in a-amylase assays.

Physical and Chemical Properties

The physicochemical properties of Gal-G2-CNP are summarized in the table below. This data
is essential for its proper handling, storage, and use in experimental settings.
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Property

Value

Source

IUPAC Name

(2S,3R,4S,5R,6R)-2-
[(2R,3S,4R,5R,6R)-6-
[(2R,3S,4R,5R,6R)-6-(2-
chloro-4-nitrophenoxy)-4,5-
dihydroxy-2-
(hydroxymethyl)oxan-3-ylJoxy-
4,5-dihydroxy-2-
(hydroxymethyl)oxan-3-ylJoxy-
6-(hydroxymethyl)oxane-3,4,5-

triol
Molecular Formula C24H34CINO18 [1]
Molecular Weight 659.98 g/mol [11[2]
CAS Number 157381-11-8
Appearance Slightly yellowish amorphous

powder
Solubility Clear solution in water
Purity (HPLC) > 90%

Storage and Stability

Stable at -20°C. In powder
form, stable for 3 years at
-20°C and 2 years at 4°C. In
solvent, stable for 6 months at
-80°C and 1 month at -20°C.

Predicted LogP

-4.1

Predicted Density

1.79 £ 0.1 g/cm3

Predicted Boiling Point

976.0 £ 65.0 °C

Hydrogen Bond Donor Count

10

Hydrogen Bond Acceptor

Count

18
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Principle of Amylase Activity Assay

The assay is based on the enzymatic hydrolysis of Gal-G2-CNP by a-amylase. This reaction
releases 2-chloro-4-nitrophenol (CNP), a chromophore that can be quantified by measuring the
increase in absorbance at 405 nm. The rate of CNP formation is directly proportional to the a-
amylase activity in the sample.

Reaction Scheme:
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Caption: Enzymatic hydrolysis of Gal-G2-CNP by a-amylase.

Experimental Protocol: a-Amylase Assay

This section provides a detailed methodology for the determination of a-amylase activity in
serum or plasma using Gal-G2-CNP.

Materials and Reagents

e Substrate Reagent (R1):
o MES Buffer (pH 6.0): 50.0 mmol/L

o Calcium chloride: 10 mmol/L
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o Sodium chloride: 600 mmol/L

o Preservative

e Enzyme Substrate (R2):
o Gal-G2-CNP: 3.8 mmol/L
o Stabilizer, preservative, detergent

o Working Reagent: Mix equal volumes of R1 and R2. The working reagent is stable for 2
weeks at 2-8°C.

o Specimen: Non-hemolyzed serum or heparinized plasma. Avoid anticoagulants such as
citrate and EDTA as they bind calcium, which is essential for amylase activity.

o Spectrophotometer capable of reading at 405 nm.
 Incubator or water bath at 37°C.
» Micropipettes and tips.

o Test tubes or cuvettes.

Assay Procedure

The following diagram illustrates the general workflow of the a-amylase assay.
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Prepare Working Reagent
(Mix R1 and R2)

:

Incubate Working Reagent
at 37°C

:

Add Sample (e.g., 20 pL)
to Working Reagent (e.g., 1000 pL)
Mix Thoroughly
Encubate at 37°C)

Measure Absorbance at 405 nm
kinetically (e.g., every 30s for 3 min)

:

Calculate a-Amylase Activity
(AA/mIN)
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Caption: General workflow for the a-amylase colorimetric assay.
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Step-by-Step Protocol

Reagent Preparation: Prepare the working reagent by mixing one volume of R1 with one
volume of R2.

Incubation: Pre-incubate the working reagent at 37°C before use.
Reaction Initiation:

o Pipette 1000 pL of the pre-warmed working reagent into a cuvette.
o Add 20 pL of the sample (serum or plasma) to the cuvette.

o Mix immediately and start a timer.

Measurement:

o Incubate the reaction mixture at 37°C for 2 minutes.

o Measure the change in absorbance per minute (AA/min) at 405 nm for 3 minutes.
Readings can be taken at 30-second intervals.

Calculation: The a-amylase activity is calculated based on the rate of change in absorbance.
The specific calculation factor will depend on the assay conditions and instrument.

Quality Control and Precautions

Do not use the working reagent if its absorbance at 405 nm against water is greater than
0.600.

Avoid contamination of reagents and samples with saliva, as it contains high levels of a-
amylase.

Samples with very high amylase activity should be diluted with a 0.9% sodium chloride
solution and the assay repeated. The final result should be multiplied by the dilution factor.

Conclusion
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Gal-G2-CNP is a reliable and sensitive chromogenic substrate for the determination of a-
amylase activity. Its well-defined physical and chemical properties, coupled with a
straightforward experimental protocol, make it a valuable tool for both clinical diagnostics and
research applications. Adherence to the detailed methodology and quality control measures will
ensure accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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